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Compound of Interest

Compound Name: Colterol

Cat. No.: B100066

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, personal protective
equipment (PPE), and disposal of Colterol. The information is intended to support laboratory
safety and ensure the proper management of this potent 32-adrenoreceptor agonist.

Introduction to Colterol

Colterol is a short-acting f2-adrenoreceptor agonist, primarily used in research for studying
bronchospasm associated with asthma and chronic obstructive pulmonary disease (COPD).[1]
As a potent pharmacological agent, it requires stringent safety protocols to prevent
occupational exposure. Colterol is intended for laboratory research use only and is not for
human or veterinary use.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Colterol is provided in the table
below. This information is essential for risk assessment and the design of safe handling
procedures.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b100066?utm_src=pdf-interest
https://www.benchchem.com/product/b100066?utm_src=pdf-body
https://www.benchchem.com/product/b100066?utm_src=pdf-body
https://www.benchchem.com/product/b100066?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Colterol
https://www.benchchem.com/product/b100066?utm_src=pdf-body
https://aquigenbio.com/product/colterol/
https://www.benchchem.com/product/b100066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Property Value

Chemical Formula C12H19NOs

Molecular Weight 225.28 g/mol

CAS Number 18866-78-9

Appearance Solid (form may vary)

Synonyms N-tert-Butylarterenol, t-Butylnorepinephrine

(Data sourced from PubChem CID 25104)[1]

Personal Protective Equipment (PPE)

Due to the potent nature of Colterol, a multi-layered PPE strategy is crucial to minimize
exposure via inhalation, skin contact, and eye contact. The following PPE is mandatory when

handling Colterol, particularly in its powdered form.
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PPE Category

Item

Specifications and Use
Cases

Respiratory Protection

NIOSH-approved Respirator
(e.g., N95 or higher)

Essential when handling
powdered Colterol or when
engineering controls (like a
fume hood) are not available
or insufficient. A proper fit test
is required to ensure a

protective seal.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile)

Wear two pairs of powder-free
gloves. The inner glove should
be tucked under the cuff of the
lab coat, and the outer glove
should extend over the cuff.
Change gloves immediately if
contaminated, punctured, or

torn.

Eye and Face Protection

Safety goggles with side
shields or a full-face shield

Required to protect against
splashes, aerosols, and
airborne particles. Standard
prescription glasses are not a

substitute for safety goggles.

Body Protection

Disposable, solid-front, long-

sleeved gown

The gown should be made of a
low-permeability fabric and
have tight-fitting cuffs. This
prevents contamination of

personal clothing and skin.

Foot Protection

Closed-toe shoes and

disposable shoe covers

Shoe covers should be worn in
areas where Colterol is
handled to prevent the tracking

of contaminants to other areas.

Operational Plan: Safe Handling Workflow
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All handling of Colterol must be conducted in a designated area, preferably within a certified
chemical fume hood or a ventilated balance enclosure, especially when weighing the powder.

The following workflow diagram outlines the procedural steps for safely handling Colterol in a
laboratory setting.
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General Workflow for Handling Colterol Powder

Preparation

Don appropriate PPE
(Double gloves, gown, respirator, goggles)

Y

Prepare designated work area
(e.g., chemical fume hood)

A

Gather all necessary equipment and reagents

Proceed to handling

Handling
Y

Carefully weigh Colterol powder in a containment enclosure

Y

Dissolve Colterol in the appropriate solvent

Y

Perform experimental procedures

Proceed to cleanup

Cleanup a;'d Disposal

Decontaminate all surfaces and equipment

Y

Segregate and dispose of all waste
(solid, liquid, sharps, PPE)

Y

Doff PPE in the correct order

Y

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for handling Colterol powder.
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Colterol's Mechanism of Action: f2-Adrenergic
Receptor Signhaling Pathway

Colterol exerts its effects by acting as an agonist at 32-adrenergic receptors, which are G-
protein coupled receptors.[1] The binding of Colterol to these receptors initiates a signaling
cascade that leads to various physiological responses, most notably smooth muscle relaxation
in the bronchi. The diagram below illustrates the canonical f2-adrenergic receptor signaling
pathway.
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B2-Adrenergic Receptor Signaling Pathway
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Caption: 2-Adrenergic Receptor Signaling Pathway.
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Disposal Plan

Proper disposal of Colterol and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation: All waste generated from handling Colterol must be treated as
hazardous waste. This includes:

o

Unused or expired Colterol powder.

[¢]

Solutions containing Colterol.

[¢]

Contaminated consumables (e.g., pipette tips, centrifuge tubes).

o

Contaminated PPE (gloves, gown, shoe covers, respirator).
Solid Waste Disposal:

o Collect all contaminated solid waste, including PPE, in a designated, leak-proof, and
clearly labeled hazardous waste container.

o For unused Colterol powder, it is recommended to mix it with an inert, non-flammable
absorbent material before placing it in the waste container.

Ligquid Waste Disposal:

o Collect all liquid waste containing Colterol in a sealed, shatter-resistant, and clearly
labeled hazardous waste container.

o Do not dispose of liquid waste containing Colterol down the drain.

Final Disposal: All hazardous waste must be disposed of through a licensed hazardous
waste disposal service. Follow all institutional, local, state, and federal regulations for
hazardous waste disposal. High-temperature incineration is the preferred method for the final
destruction of pharmaceutical waste.

Emergency Procedures
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o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and copious amounts of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

e Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical
attention.

o Spill: Evacuate the area. Wear appropriate PPE, including a respirator. Cover the spill with
an inert absorbent material. Collect the absorbed material in a sealed container for
hazardous waste disposal. Decontaminate the spill area with a suitable cleaning agent.

Disclaimer: This document provides guidance based on available information. Always refer to
the specific Safety Data Sheet (SDS) provided by the manufacturer for the most accurate and
comprehensive safety information. If an SDS is not available, a thorough risk assessment
should be conducted before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

